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Application Notes and Protocols for Intravenous
Artesunate
These guidelines are intended for researchers, scientists, and drug development professionals

working with intravenous artesunate for the treatment of severe malaria.

Introduction
Intravenous (IV) artesunate is the World Health Organization (WHO) recommended first-line

treatment for severe malaria in both adults and children[1][2]. It is an artemisinin derivative that

demonstrates rapid parasite clearance[2][3]. Due to its poor stability in aqueous solutions,

artesunate requires reconstitution immediately before administration[2][4]. This document

provides detailed protocols for the preparation and administration of two common formulations

of injectable artesunate.

Product Formulations
Two primary formulations of injectable artesunate are available:

Conventional Two-Step Formulation: This formulation requires a two-step reconstitution

process. The artesunate powder is first reconstituted with sodium bicarbonate, and then

further diluted with a saline solution[1].
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One-Step Arginine-Based Formulation: A newer formulation that simplifies the preparation

process by requiring only a single reconstitution step with an arginine/sodium bicarbonate

solvent[1].

It is crucial to identify the specific product formulation being used to ensure correct preparation

and administration[1].

Experimental Protocols
Protocol 1: Preparation and Administration of
Conventional Two-Step Intravenous Artesunate
This protocol outlines the standard procedure for the preparation and administration of the

conventional two-step formulation of intravenous artesunate.

Materials:

Vial of artesunate powder (e.g., 60 mg)[5][6][7]

Ampoule of 5% sodium bicarbonate (e.g., 1 mL)[5][6][7]

Ampoule of 0.9% sodium chloride (e.g., 5 mL for IV)[5][6][7]

Sterile syringes and needles

Filter needle (recommended for drawing from glass ampoules)[8]

Alcohol swabs

Procedure:

Step 1: Reconstitution

Inspect the artesunate vial and diluent ampoules to ensure they are intact and the contents

are sterile.

Aseptically open the ampoule of 5% sodium bicarbonate.
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Using a sterile syringe, withdraw the entire contents of the sodium bicarbonate ampoule (1

mL)[5][6][7][9].

Inject the sodium bicarbonate into the vial containing the artesunate powder[5][6][7][9].

Shake the vial gently for several minutes until the powder is completely dissolved and the

solution is clear[5][6][9]. The solution may initially appear cloudy before clearing[2][10]. If the

solution remains cloudy or a precipitate is present, it must be discarded[5][9].

The reconstituted solution must be used within one hour of preparation[2][5][9].

Step 2: Dilution for Intravenous Administration

Aseptically open the ampoule of 0.9% sodium chloride.

Using a sterile syringe, withdraw 5 mL of 0.9% sodium chloride[5][6][7].

Inject the 5 mL of sodium chloride into the vial containing the reconstituted artesunate
solution[5][6][7].

Mix the solution well, ensuring it remains clear[5]. The final volume will be 6 mL, with an

artesunate concentration of 10 mg/mL[5][6][7].

Step 3: Administration

The recommended dosage for adults and children is 2.4 mg/kg body weight[5][7][9][11][12].

For children weighing less than 20 kg, a higher dose of 3.0 mg/kg may be recommended[7]

[13].

Administer the required dose as a slow intravenous bolus injection over 1 to 2 minutes[5][8]

[9][10][11].

Doses are typically administered at 0, 12, and 24 hours, and then once daily until the patient

can tolerate oral antimalarial therapy[5][6][9][11][12].

Intravenous artesunate should be administered for a minimum of 24 hours (three doses)[5]

[6][9].
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Patient Monitoring:

Monitor blood pressure, heart rate, and respiratory rate[5].

Observe for signs of hypersensitivity reactions[5].

Monitor hemoglobin levels for evidence of delayed hemolytic anemia for up to 4 weeks after

treatment[5][10].

Protocol 2: Preparation and Administration of One-Step
Arginine-Based Intravenous Artesunate
This protocol describes the simplified procedure for the newer, one-step arginine-based

formulation.

Materials:

Vial of artesunate powder for injection (e.g., 180 mg)

Ampoule of arginine/sodium bicarbonate solvent (e.g., 9 mL)[13]

Sterile syringes and needles

Alcohol swabs

Procedure:

Step 1: Reconstitution

Determine the required number of vials based on the patient's weight and the recommended

dosage.

Aseptically open the ampoule of the supplied arginine/sodium bicarbonate solvent.

Using a sterile syringe, withdraw the entire contents of the solvent ampoule and inject it into

the vial containing the artesunate powder[13].
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Shake the vial until the powder is completely dissolved and the solution is clear. This may

take several minutes. Discard the solution if it appears cloudy or contains a precipitate[13].

The final reconstituted solution will contain 20 mg of artesunate per mL[1][13].

The reconstituted solution should be used within one hour[13].

Step 2: Administration

The recommended dosage for adults and children weighing 20 kg or more is 2.4 mg/kg. For

children weighing less than 20 kg, the recommended dose is 3.0 mg/kg[13].

Administer the calculated dose as a slow intravenous bolus injection over 1 to 2 minutes[13].

The dosing schedule is the same as the conventional formulation: at 0, 12, and 24 hours,

followed by once daily until oral therapy is tolerated[13].

Data Presentation
Table 1: Reconstitution and Dilution Parameters for Intravenous Artesunate Formulations

Parameter
Conventional Two-Step
Formulation

One-Step Arginine-Based
Formulation

Artesunate Powder per Vial 60 mg[5][6][7] 180 mg[13]

Reconstitution Solvent
1 mL of 5% Sodium

Bicarbonate[5][6][7][9]

9 mL of Arginine/Sodium

Bicarbonate[13]

Diluent for IV use
5 mL of 0.9% Sodium

Chloride[5][6][7]
Not Applicable

Final Volume for IV use 6 mL[5][6][7] 9 mL[13]

Final Concentration for IV use 10 mg/mL[5][6][7] 20 mg/mL[1][13]

Table 2: Dosing and Administration Guidelines for Intravenous Artesunate
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Parameter Guideline

Dosage

Adults and Children (≥20 kg) 2.4 mg/kg per dose[5][7][9][11][12][13]

Children (<20 kg) 3.0 mg/kg per dose[7][13]

Dosing Schedule

Initial Doses 0, 12, and 24 hours[5][6][9][11][12][13]

Subsequent Doses
Once daily until oral therapy is tolerated[5][6][9]

[11][13]

Minimum Duration 24 hours (3 doses)[5][6][9]

Administration

Route Intravenous (slow bolus)[5][7][11]

Administration Time 1 to 2 minutes[5][8][9][10][11]

Table 3: Stability of Reconstituted Artesunate

Condition Stability

Reconstituted Solution (Conventional) Must be used within 1 hour[2][5][9]

Reconstituted Solution (Arginine-based) Must be used within 1 hour[13]

In 0.9% Sodium Chloride at 9°C 130 hours[3]

In 0.9% Sodium Chloride at 23°C 10.6 hours[3]

In 0.9% Sodium Chloride at 30°C Approximately 4 hours[3]

In 0.9% Sodium Chloride at 36.5°C 1.6 hours[3]
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Preparation of Conventional Two-Step IV Artesunate

Administration

Start: Gather Materials

Step 1: Reconstitute
Add 1mL 5% Sodium Bicarbonate

to 60mg Artesunate Powder

Shake until clear

Solution Clear?

Discard

No

Step 2: Dilute
Add 5mL 0.9% Sodium Chloride

Yes

Mix well

Final Solution:
6mL at 10mg/mL

Calculate Dose
(2.4 mg/kg or 3.0 mg/kg)

Administer as slow IV bolus
(1-2 minutes)

Dosing Schedule:
0, 12, 24 hours, then daily

Monitor Patient

Click to download full resolution via product page
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Caption: Workflow for the preparation and administration of conventional two-step intravenous

artesunate.

Preparation of One-Step Arginine-Based IV Artesunate

Administration

Start: Gather Materials

Step 1: Reconstitute
Add 9mL Arginine/Bicarbonate Solvent

to 180mg Artesunate Powder

Shake until clear

Solution Clear?

Discard

No

Final Solution:
9mL at 20mg/mL

Yes

Calculate Dose
(2.4 mg/kg or 3.0 mg/kg)

Administer as slow IV bolus
(1-2 minutes)

Dosing Schedule:
0, 12, 24 hours, then daily

Monitor Patient
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Injectable Artesunate Tools & Training | Severe Malaria Observatory [severemalaria.org]

2. mmv.org [mmv.org]

3. Chemical stability of artesunate injection and proposal for its administration by intravenous
infusion - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Artesunate | C19H28O8 | CID 6917864 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Artesunate Intravenous for Adults | Medinfo Galway [medinfogalway.ie]

6. ARTESUNATE injectable | MSF Medical Guidelines [medicalguidelines.msf.org]

7. mmv.org [mmv.org]

8. stacks.cdc.gov [stacks.cdc.gov]

9. nafdac.gov.ng [nafdac.gov.ng]

10. kemh.health.wa.gov.au [kemh.health.wa.gov.au]

11. accessdata.fda.gov [accessdata.fda.gov]

12. Treatment of Severe Malaria | Malaria | CDC [cdc.gov]

13. extranet.who.int [extranet.who.int]

To cite this document: BenchChem. [Intravenous Artesunate preparation and administration
guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665782#intravenous-artesunate-preparation-and-
administration-guidelines]

Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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